Cas no 898792-72-8 (4'-Cyano-3-piperidinomethyl benzophenone)

• Product Name: 4'-Cyano-3-piperidinomethyl benzophenone
• CAS No: 898792-72-8
• MF: C₂₀H₂₀N₂O
• MW: 304.385604858398
• CID: 994405
• PubChem ID: 24724733
• Update Time: 2025-05-21

4'-Cyano-3-piperidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 4-[3-(piperidin-1-ylmethyl)benzoyl]benzonitrile
• 4'-CYANO-3-PIPERIDINOMETHYL BENZOPHENONE
• 4'-CYANO-3-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• 898792-72-8
• DTXSID20643130
• AKOS016020548
• MFCD03841959
• 4-{3-[(Piperidin-1-yl)methyl]benzoyl}benzonitrile
• 4'-cyano-3-piperidinomethylbenzophenone
• 4'-Cyano-3-piperidinomethyl benzophenone

• MDL： MFCD03841959
• Inchi： 1S/C20H20N2O/c21-14-16-7-9-18(10-8-16)20(23)19-6-4-5-17(13-19)15-22-11-2-1-3-12-22/h4-10,13H,1-3,11-12,15H2
• InChI Key： XUWKMEPDAWWBPX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)C1=CC=CC(=C1)CN1CCCCC1

Computed Properties

• Exact Mass: 304.15800
• Monoisotopic Mass: 304.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.10000
• LogP: 3.71308

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4'-Cyano-3-piperidinomethyl benzophenone

Introduction to 4'-Cyano-3-piperidinomethyl benzophenone (CAS No. 898792-72-8)

4'-Cyano-3-piperidinomethyl benzophenone (CAS No. 898792-72-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group and a piperidinomethyl substituent, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4'-Cyano-3-piperidinomethyl benzophenone consists of a benzophenone core with a cyano group at the 4' position and a piperidinomethyl group at the 3 position. These functional groups play crucial roles in modulating the compound's interactions with biological targets, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of 4'-Cyano-3-piperidinomethyl benzophenone in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 4'-Cyano-3-piperidinomethyl benzophenone has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways, such as the PI3K/AKT and MAPK pathways. This makes it a promising lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 4'-Cyano-3-piperidinomethyl benzophenone have been extensively studied to evaluate its suitability for clinical applications. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its efficacy and safety in vivo. These properties make it an attractive candidate for further preclinical and clinical evaluation.

In terms of synthetic methods, several efficient routes have been developed to produce 4'-Cyano-3-piperidinomethyl benzophenone. One common approach involves the condensation of 4-cyanobenzaldehyde with piperidine followed by a coupling reaction with 3-bromobenzophenone. These synthetic strategies are not only cost-effective but also scalable, making them suitable for large-scale production in industrial settings.

The safety profile of 4'-Cyano-3-piperidinomethyl benzophenone has been thoroughly evaluated through various toxicological studies. Results from these studies indicate that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, 4'-Cyano-3-piperidinomethyl benzophenone (CAS No. 898792-72-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its mechanisms of action and optimize its therapeutic applications, paving the way for potential breakthroughs in the treatment of various diseases.